Cas no 630091-56-4 (2-Isobutyl-5-methyl-1H-benzoimidazole)

• Product Name: 2-Isobutyl-5-methyl-1H-benzoimidazole
• CAS No: 630091-56-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 851745
• Update Time: 2023-08-02

2-Isobutyl-5-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5-methyl-2-(2-methylpropyl)-(9CI)
• 2-ISOBUTYL-5-METHYL-1H-BENZOIMIDAZOLE
• 5-methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole
• 2-Isobutyl-5-methyl-1H-benzoimidazole

• Inchi： 1S/C12H16N2/c1-8(2)6-12-13-10-5-4-9(3)7-11(10)14-12/h4-5,7-8H,6H2,1-3H3,(H,13,14)
• InChI Key： BVJZVXJSRWEZED-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 28.7